Cas no 218278-67-2 (Propanoic acid, 3-(hydroxyamino)-3-imino-, 1,1-dimethylethyl ester)

Propanoic acid, 3-(hydroxyamino)-3-imino-, 1,1-dimethylethyl ester structure

218278-67-2 structure

Product Name:Propanoic acid, 3-(hydroxyamino)-3-imino-, 1,1-dimethylethyl ester

CAS No:218278-67-2

MF:C₇H₁₄N₂O₃

MW:174.197661876678

CID:1404116

PubChem ID:57675179

Update Time:2025-04-20

Propanoic acid, 3-(hydroxyamino)-3-imino-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

- Propanoic acid, 3-(hydroxyamino)-3-imino-, 1,1-dimethylethyl ester
- tert-butyl (3Z)-3-amino-3-hydroxyiminopropanoate
- 218278-67-2
- SCHEMBL3224669
- tert-Butyl 3-(hydroxyamino)-3-iminopropanoate
- Inchi： 1S/C7H14N2O3/c1-7(2,3)12-6(10)4-5(8)9-11/h11H,4H2,1-3H3,(H2,8,9)
- InChI Key： AKHKDZQXAXCAOZ-UHFFFAOYSA-N
- SMILES： O(C(C/C(=N/O)/N)=O)C(C)(C)C

Computed Properties

Exact Mass: 174.10052
Monoisotopic Mass: 174.10044231g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 12
Rotatable Bond Count: 4
Complexity: 193
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
XLogP3: 0.4
Topological Polar Surface Area: 84.9Å²

Experimental Properties

PSA: 82.41

Propanoic acid, 3-(hydroxyamino)-3-imino-, 1,1-dimethylethyl ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
A2B Chem LLC	BA01957-1g	tert-Butyl 2-(-N'-hydroxycarbamimidoyl)acetate	218278-67-2	95%	1g	$271.00	2024-04-20
A2B Chem LLC	BA01957-5g	tert-Butyl 2-(-N'-hydroxycarbamimidoyl)acetate	218278-67-2	95%	5g	$793.00	2024-04-20
A2B Chem LLC	BA01957-10g	tert-Butyl 2-(-N'-hydroxycarbamimidoyl)acetate	218278-67-2	95%	10g	$1316.00	2024-04-20

Propanoic acid, 3-(hydroxyamino)-3-imino-, 1,1-dimethylethyl ester Related Literature

1. Aggregation of biologically important peptides and proteins: inhibition or acceleration depending on protein and metal ion concentrations

Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
2. An amphoteric reactivity of a mixed-valent bis(μ-oxo)dimanganese(iii,iv) complex acting as an electrophile and a nucleophile†

Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
3. An atlas of endohedral Sc2S cluster fullerenes†

Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
4. An investigation on the second-order nonlinear optical response of cationic bipyridine or phenanthroline iridium(iii) complexes bearing cyclometallated 2-phenylpyridines with a triphenylamine substituent†

David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
5. Achieving crystal-induced room temperature phosphorescence and reversible photochromic properties by strong intermolecular interactions†

Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416

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